Cas no 1021014-97-0 (methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate)

• Product Name: methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• CAS No: 1021014-97-0
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD03034028
• CID: 4559350
• PubChem ID: 28413581
• Update Time: 2025-05-19

methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• methyl 2-amino-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• METHYL 2-AMINO-6-PROPYL-4,5,6,7-TETRAHYDROTHIENO[2,3-C]PYRIDINE-3-CARBOXY+
• methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate

• MDL： MFCD03034028
• Inchi： 1S/C12H18N2O2S/c1-3-5-14-6-4-8-9(7-14)17-11(13)10(8)12(15)16-2/h3-7,13H2,1-2H3
• InChI Key： BTPNLOTXIXMNND-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CN(CCC)CC2)N

Computed Properties

• Exact Mass: 254.108899g/mol
• Monoisotopic Mass: 254.108899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.35g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate

Introduction to Methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 1021014-97-0)

Methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1021014-97-0, belongs to the class of heterocyclic molecules that exhibit a unique blend of structural and functional properties. The presence of both thieno[2,3-c]pyridine and amino acid-like functionalities makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is characterized by a fused ring system consisting of a thiophene ring connected to a pyridine ring. This particular arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for various biological activities. The compound’s amine and carboxylate functional groups further enhance its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological systems. Studies have indicated that the aromatic system of Methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate can engage in π-stacking interactions with nucleic acids and proteins, which may contribute to its potential as an anti-inflammatory or anticancer agent. Additionally, the propyl side chain provides a hydrophobic anchor that can modulate binding affinity and selectivity.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain kinases and transcription factors, which are implicated in various diseases including cancer and inflammatory disorders. The amine group at the 2-position appears to be critical for these interactions, as modifications at this position often lead to significant changes in biological activity.

The synthesis of Methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate presents unique challenges due to the complexity of its fused ring system. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound in multi-kilogram quantities for preclinical studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the thieno[2,3-c]pyridine core.

The potential therapeutic applications of this compound are broad and exciting. Researchers are exploring its efficacy in treating neurological disorders by targeting specific receptors involved in neurodegeneration. The carboxylate group also suggests potential for use as a prodrug or drug delivery agent due to its solubility properties. Furthermore, the structural flexibility inherent in this molecule allows for derivatization into libraries of analogs with tailored biological activities.

As interest in heterocyclic compounds continues to grow, Methyl 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is poised to become an important scaffold for drug discovery programs. Its unique structural features and promising pharmacological properties make it a valuable asset for medicinal chemists seeking to develop novel therapeutics. Future research will likely focus on optimizing synthetic routes and exploring new biological targets to fully harness its potential.